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Compound of Interest

Compound Name: PF-1355

Cat. No.: B609968

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for PF-1355, a selective myeloperoxidase (MPO) inhibitor used in
research. Adherence to these guidelines is crucial for minimizing risks and complying with
regulatory standards.

Chemical and Physical Properties of PF-1355

A clear understanding of the chemical and physical properties of PF-1355 is the first step
toward safe handling and disposal. This data is summarized in the table below.
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Chemical Name

2-(6-(2,5-dimethoxyphenyl)-4-oxo-2-thioxo-3,4-
dihydropyrimidin-1(2H)-yl)acetamide

Synonyms

PF-06281355

Molecular Formula

C14H15N304S

Molecular Weight 321.35 g/mol [1]
Appearance Crystalline solid
Purity >98%
Solubility Soluble in DMSO
Store at -20°C for the long term (months to
Storage years) and at O - 4°C for the short term (days to

weeks).[2]

Shipping Condition

Shipped under ambient temperature as a hon-

hazardous chemical.[2]

Step-by-Step Disposal Protocol for PF-1355

While a specific Safety Data Sheet (SDS) detailing the disposal of PF-1355 is not publicly
available, the following procedures are based on best practices for the disposal of research-

grade chemical compounds.

N

. Waste ldentification and Segregation:

Do not mix PF-1355 waste with other chemical waste streams. Keep it in its original

container or a clearly labeled, compatible container.

The waste should be categorized as hazardous chemical waste.

. Personal Protective Equipment (PPE):

Before handling PF-1355 for disposal, ensure you are wearing the appropriate PPE:
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o Safety goggles
o Chemical-resistant gloves
o Lab coat
3. Preparing for Disposal:
o Ensure the waste container is securely sealed to prevent leaks or spills.

o Label the container clearly with the full chemical name: "Waste PF-1355 (2-(6-(2,5-
dimethoxyphenyl)-4-oxo-2-thioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamide)".

e Include any known hazard information on the label.
4. Consultation and Collection:

o Consult your institution's Environmental Health and Safety (EHS) department. They will
provide specific guidance based on local, state, and national regulations.

» Arrange for the collection of the chemical waste by a licensed hazardous waste disposal
company. The assignment of a specific waste code should be done in discussion between
the user, the producer, and the waste disposal company.

» Provide the disposal company with all available information on the chemical, including the
information presented in this guide.

5. Contaminated Materials:

e Any materials, such as pipette tips, tubes, or paper towels, that have come into direct contact
with PF-1355 should be considered contaminated.

o These materials should be collected in a separate, clearly labeled hazardous waste
container and disposed of following the same procedures as the chemical itself.

Important Considerations:
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e Never dispose of PF-1355 down the drain or in regular trash. This can lead to environmental
contamination and is a violation of regulations.

o Empty containers that held PF-1355 should be treated as hazardous waste unless they have
been properly decontaminated.

Disposal Decision Workflow

The following diagram illustrates the logical steps to be taken when preparing for the disposal
of PF-1355.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b609968?utm_src=pdf-body
https://www.benchchem.com/product/b609968?utm_src=pdf-body
https://www.benchchem.com/product/b609968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

[Start: PF-1355 Waste for DisposaD

\
@onsult Institutional EHS Guidelines and SDS (if available)

A

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

A4

Segregate Waste in a Labeled,
Sealed Container

Y

s the waste solid or I|qU|d’?

Mw

G’ackage solid waste as per EHS |nstruct|on Package liquid waste in a compatible, sealed contalne)

\ /

(Store in Designated Hazardous Waste Accumulation Area

Y

Arrange for Pickup by Licensed
Hazardous Waste Contractor

\
(Complete Waste Manifest DocumentatiorD

\
(End: Proper DisposaD

Click to download full resolution via product page

PF-1355 Disposal Workflow
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By adhering to these procedures, you contribute to a safe and compliant laboratory
environment. Always prioritize safety and consult with your institution's safety experts when in
doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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